Cas no 1946890-75-0 (8-[2-(2,3-Dichlorophenyl)acetyl]-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile)

• Product Name: 8-[2-(2,3-Dichlorophenyl)acetyl]-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile
• CAS No: 1946890-75-0
• MF: C₁₈H₂₀Cl₂N₂O₂
• MW: 367.269602775574
• CID: 6297323
• PubChem ID: 128168878
• Update Time: 2025-10-24

8-[2-(2,3-Dichlorophenyl)acetyl]-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-26681062
• AKOS031579860
• 8-[2-(2,3-Dichlorophenyl)acetyl]-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile
• 1946890-75-0

• Inchi： 1S/C18H20Cl2N2O2/c19-14-6-3-5-13(17(14)20)11-16(23)22-9-4-8-18(15(22)12-21)7-1-2-10-24-18/h3,5-6,15H,1-2,4,7-11H2
• InChI Key： MGYOKCLTOULCSX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CC(N1CCCC2(CCCCO2)C1C#N)=O)Cl

Computed Properties

• Exact Mass: 366.0901833g/mol
• Monoisotopic Mass: 366.0901833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.3Ų

Additional information on 8-[2-(2,3-Dichlorophenyl)acetyl]-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile

Professional Introduction to Compound with CAS No. 1946890-75-0 and Product Name: 8-[2-(2,3-Dichlorophenyl)acetyl]-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile

The compound with the CAS number 1946890-75-0 and the product name 8-[2-(2,3-Dichlorophenyl)acetyl]-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This spirocyclic structure, characterized by its unique 1-oxa-8-azaspiro[5.5]undecane core, integrates multiple functional groups that make it a promising candidate for various biological applications. The presence of a 2,3-dichlorophenyl moiety and a carbonitrile group at the 7-position introduces specific electronic and steric properties that are critical for its interaction with biological targets.

In recent years, spirocyclic compounds have garnered considerable attention due to their rigid framework and enhanced binding affinity. The spirocyclic system in this compound provides a stable scaffold that can be modulated to optimize pharmacokinetic and pharmacodynamic properties. The 1-oxa-8-azaspiro[5.5]undecane core is particularly noteworthy, as it combines the benefits of oxygen and nitrogen heterocycles, which are known for their diverse biological activities. This structural motif has been explored in the development of drugs targeting neurological disorders, inflammation, and infectious diseases.

The 2-(2,3-Dichlorophenyl)acetyl substituent at the 8-position of the spirocycle introduces a region of high lipophilicity and electrophilicity, making it an ideal site for further derivatization. This group has been extensively studied in medicinal chemistry for its ability to enhance metabolic stability and improve membrane permeability. The dichlorophenyl ring, in particular, is known for its ability to modulate enzyme activity through halogen bonding interactions, which can be exploited to design highly selective inhibitors.

The carbonitrile group at the 7-position adds another layer of functionality to this compound. Nitroalkanes and nitriles are well-documented pharmacophores that exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The electron-withdrawing nature of the carbonitrile group can influence the electronic properties of the molecule, thereby affecting its binding affinity and selectivity towards biological targets. This feature makes it particularly valuable in the design of small-molecule drugs that require precise interaction with protein or nucleic acid targets.

Recent studies have highlighted the potential of spirocyclic compounds in addressing unmet medical needs. For instance, derivatives of 1-oxa-spirocycles have shown promise in treating neurodegenerative diseases by modulating neurotransmitter receptors. Similarly, compounds containing dichlorophenyl groups have been investigated for their anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The combination of these structural elements in our compound suggests that it may exhibit multiple biological activities simultaneously.

The carbonitrile moiety has also been implicated in mechanisms involving metal coordination and redox processes, which are crucial for certain therapeutic applications. For example, nitrile-containing drugs have been used to develop metal-based imaging agents and therapeutic agents that exploit redox-active centers for targeted therapy. The presence of this group in our compound may enable it to interact with metal ions or participate in redox-sensitive pathways, offering new avenues for therapeutic intervention.

From a synthetic chemistry perspective, the preparation of this compound involves sophisticated organic transformations that highlight its complexity and novelty. The spirocyclic core requires precise stereocontrol during synthesis to ensure optimal biological activity. Techniques such as transition-metal-catalyzed coupling reactions and intramolecular cyclizations are often employed to construct such intricate frameworks efficiently. The introduction of the 2-(2,3-Dichlorophenyl)acetyl group necessitates careful handling of reactive intermediates to prevent unwanted side reactions.

The carbonitrile group is typically introduced via cyanation reactions or through the hydrolysis of nitriles from corresponding amides or esters. These reactions require careful optimization to ensure high yields and purity while minimizing byproduct formation. Given the sensitivity of spirocyclic systems to environmental conditions such as temperature and pH, maintaining stringent reaction conditions is essential throughout the synthetic process.

In terms of biological evaluation, this compound has been tested in various cell-based assays to assess its potential therapeutic applications. Preliminary results indicate that it exhibits inhibitory activity against several target enzymes relevant to inflammation and cancer progression. The 2-(2,3-Dichlorophenyl)acetyl moiety appears to contribute significantly to this activity by modulating enzyme-substrate interactions through steric hindrance and electronic effects.

The carbonitrile group has also shown promise in modulating protein-protein interactions by serving as a hydrogen bond acceptor or participating in π-stacking interactions with aromatic residues on protein surfaces. These interactions are critical for designing molecules with high binding affinity and selectivity. Further structural optimization may be required to enhance these interactions while maintaining solubility and metabolic stability.

Future research directions may focus on exploring analogs of this compound with modified functional groups to improve pharmacokinetic profiles or expand therapeutic indications. For instance, replacing the dichlorophenyl ring with other halogenated aromatic systems could alter electronic properties while retaining biological activity. Similarly, introducing different heterocycles into the spirocycle might open up new avenues for targeting additional disease pathways.

The development of computational tools for predicting molecular properties has also accelerated the design process for complex molecules like this one. Molecular modeling techniques can help identify optimal substituents based on target binding data while minimizing experimental trials required during lead optimization.

In conclusion,8-[2-(2,3-Dichlorophenyl)acetyl]-1-oxa-8-azaspiro[5. 5]undecane-7-carbonitrile (CAS No. 1946890-75 -0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features. Its combination of a rigid spirocyclic core,[bold] functional groups such as [bold]2-(2, 3-Dichlorophenyl)acetyl, [bold]carbonitrile, [bold]1- oxa -8 -azaspiro[5. 5]undecane, [bold]and dichlorophenyl, [bold]offers multiple opportunities for therapeutic intervention across various disease areas. Further research will likely uncover additional applications as more detailed structural optimizations are performed using both experimental techniques [bold]and computational methods. [bold]This compound exemplifies how innovative molecular design can lead to novel therapeutics with broad clinical potential. [bold]